Cas no 950691-49-3 (5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride)

5-(Azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride is a heterocyclic compound featuring an azetidine ring fused with a tetrazole moiety, offering versatility in medicinal chemistry and drug development. The tetrazole group provides strong hydrogen-bonding capabilities, enhancing binding affinity in bioactive molecules, while the azetidine scaffold contributes to conformational rigidity, improving pharmacokinetic properties. The hydrochloride salt form ensures solubility and stability, facilitating handling and formulation. This compound is particularly valuable as a building block for designing enzyme inhibitors, receptor modulators, and other pharmacologically active agents. Its structural features make it suitable for applications in CNS, cardiovascular, and metabolic disorder research, where precise molecular interactions are critical.

5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride structure

950691-49-3 structure

Product Name:5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride

CAS No:950691-49-3

MF:C₄H₈ClN₅

MW:161.592818260193

MDL:MFCD21647389

CID:3164191

PubChem ID:67092019

Update Time:2025-05-28

5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-(3-Azetidinyl)-2H-tetrazole hydrochloride
- 5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride
- 5-(AZETIDIN-3-YL)-2H-TETRAZOLE HCL
- 5-(azetidin-3-yl)-2h-tetrazole hydrochloride
- 5-(3-Azetidinyl)-2H-tetrazole HCl
- PB23101
- 5-(azetidin-3-yl)-1H-1,2,3,4-tetrazole hydrochloride
- 5-(azetidin-3-yl)-2H-tetrazole;hydrochloride
- CS-0050765
- AS-42821
- EN300-6474064
- 5-(azetidin-3-yl)-2h-tetrazolehydrochloride
- 950691-49-3
- Z3244521984
- AKOS025291137
- MFCD21647389
- SCHEMBL1602059
- MDL： MFCD21647389
- Inchi： 1S/C4H7N5.ClH/c1-3(2-5-1)4-6-8-9-7-4;/h3,5H,1-2H2,(H,6,7,8,9);1H
- InChI Key： SAFRKXFADKMSGB-UHFFFAOYSA-N
- SMILES： Cl.N1N=C(C2CNC2)NN=1

Computed Properties

Exact Mass: 161.0468230g/mol
Monoisotopic Mass: 161.0468230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.5

5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449041315-250mg	5-(3-Azetidinyl)-2h-tetrazole hydrochloride	950691-49-3	95%	250mg	$150.00	2023-08-31
Alichem	A449041315-1g	5-(3-Azetidinyl)-2h-tetrazole hydrochloride	950691-49-3	95%	1g	$382.50	2023-08-31
Chemenu	CM109181-1g	5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride	950691-49-3	95+%	1g	$328	2021-08-06
Chemenu	CM109181-5g	5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride	950691-49-3	95+%	5g	$1045	2021-08-06
Chemenu	CM109181-10g	5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride	950691-49-3	95+%	10g	$1749	2021-08-06
abcr	AB450516-1 g	5-(Azetidin-3-yl)-2H-tetrazole HCl; .	950691-49-3		1g	€485.00	2023-07-18
Chemenu	CM109181-1g	5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride	950691-49-3	95%+	1g	$253	2023-03-07
TRC	A965893-10mg	5-(3-Azetidinyl)-2H-tetrazole Hydrochloride	950691-49-3		10mg	$ 50.00	2022-06-07
TRC	A965893-50mg	5-(3-Azetidinyl)-2H-tetrazole Hydrochloride	950691-49-3		50mg	$ 95.00	2022-06-07
TRC	A965893-100mg	5-(3-Azetidinyl)-2H-tetrazole Hydrochloride	950691-49-3		100mg	$ 135.00	2022-06-07

5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride Production Method

Production Method 1

1009367-63-8

950691-49-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , 1,4-Dioxane ; overnight, rt

Reference

: Preparation of thiadiazole derivatives as agonists of S1P1 receptors

, World Intellectual Property Organization, , ,

Production Method 2

950691-49-3

Reaction Conditions

Reference

: Preparation of thiadiazole derivatives as agonists of S1P1 receptors

, European Patent Organization, , ,

Production Method 3

950691-49-3

Reaction Conditions

Reference

: Benzofurans and related compounds as S1P receptor modulators and their preparation, pharmaceutical compositions and use in the treatment of autoimmune and related immune diseases

, United States, , ,